Cas no 154-93-8 (Carmustine)

Carmustine is a nitrosourea alkylating agent widely used in chemotherapy for its ability to cross the blood-brain barrier, making it effective in treating brain tumors, including glioblastoma multiforme and other CNS malignancies. Its mechanism involves alkylating DNA and RNA, inhibiting replication and transcription, which leads to cytotoxic effects on rapidly dividing cells. Carmustine is also utilized in conditioning regimens prior to hematopoietic stem cell transplantation due to its immunosuppressive properties. The compound is available in both intravenous and implantable wafer formulations, providing flexibility in clinical applications. Its lipophilic nature enhances tissue penetration, though careful monitoring is required due to potential hematologic and pulmonary toxicity.

Carmustine structure

Product Name:Carmustine

CAS No:154-93-8

MF:C₅H₉Cl₂N₃O₂

MW:214.049858808517

MDL:MFCD00057706

CID:36627

PubChem ID:2578

Update Time:2025-11-02

Carmustine Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis(2-chloroethyl)-1-nitrosourea
- 1,3-bis(2-chloroethyl)-1-nitroso-urea
- Carmustine
- Carmustin
- &nbsp
- 1,3-Bis(2-chloroethyl)-1-nitrosourea BCNU
- Carmustinum
- BCNU
- Bis(2-chloroethyl)nitrosourea
- N,N-Bis (2-chloroethyl)-N-nitrosourea
- BCUN
- BICNU
- BECENUN
- fda0345
- sk27702
- sri1720
- Gliadel
- DTI 015
- nitrumon
- Carmubris
- Bi CNU
- Bischlorethylnitrosurea
- Bischlorethylnitrosourea
- Carmustina
- Becenum
- Bischloroethyl nitrosourea
- N,N'-BIS(2-CHLOROETHYL)-N-NITROSOUREA
- 1,3-Bis(2-chloroethyl)nitrosourea
- Urea, N,N'-bis(2-chloroethyl)-N-nitroso-
- Gliadel Wafer
- FDA 0345
- Bischloroethylnitrosourea
- SRI 1720
- BiCNU (TN)
- Carmustinum [INN-Latin]
- Carmustina [INN-Spanish]
- NCI-
- C2634
- HY-13585
- NCGC00260873-01
- 1-(2-Chloroethyl)-1-([(2-chloroethyl)amino]carbonyl)-2-oxohydrazine #
- BISCHLOROETHYL NITROSOUREA [IARC]
- KBio2_000745
- CARMUSTINE (EP IMPURITY)
- CARMUSTINE [ORANGE BOOK]
- SDCCGSBI-0050176.P004
- Carmustine (98%)
- FIVB
- CARMUSTINE [EP IMPURITY]
- SR-01000075736-3
- Tox21_110097
- SK 27702
- KBio1_000835
- CCG-39925
- NCGC00015204-08
- Spectrum5_000920
- Z1269141329
- CHEBI:3423
- CARMUSTINE [HSDB]
- U68WG3173Y
- 1,3-bis(2-chloroethyl)-3-nitrosourea
- DivK1c_000835
- CARMUSTINE [MART.]
- Gliadel (TN)
- KBio2_005881
- AMY382
- SCHEMBL4503
- BC164289
- NSC409962
- NCGC00093665-02
- C06873
- Bis(chloroethyl)nitrosourea
- KBioGR_001296
- CARMUSTINE [INN]
- bis(chloroethyl) nitrosourea
- NCGC00015204-02
- CARMUSTINE [EP MONOGRAPH]
- BCP9000490
- NCI-C04773
- NINDS_000835
- CARMUSTINE [JAN]
- Prestwick_997
- AC-24196
- Spectrum_000265
- Carmustine (USAN:USP:INN:BAN)
- DTXSID8022743
- NCGC00015204-03
- NCGC00015204-09
- NCGC00015204-18
- HMS3260F17
- CARMUSTINE [USP-RS]
- Tox21_500188
- NCGC00093665-03
- CAS-154-93-8
- CARMUSTINE (USP-RS)
- NSC 409962
- GTPL6800
- HMS2230I05
- AS-12106
- Carmustina (INN-Spanish)
- HMS502J17
- CCRIS 810
- CARMUSTINE (EP MONOGRAPH)
- NSC758392
- Camustine
- SBI-0050176.P003
- S3669
- Gliadel (MGI Pharm)
- DTI-015
- Nitrourean
- Bischloroethyl nitrosourea [Chloroethyl nitrosoureas]
- WLN: ONN2GVM2G
- SR-01000075736-1
- CARMUSTINE [MI]
- Urea,3-bis(2-chloroethyl)-1-nitroso-
- AI3-52216
- Carmustinum (INN-Latin)
- Carmustine- Bio-X
- EU-0100188
- Carmustine, United States Pharmacopeia (USP) Reference Standard
- CARMUSTINE (MART.)
- bis-(2-Chloroethyl)nitrosourea
- AB00052431_08
- NCGC00015204-04
- SMR000058426
- bis-chloroethylnitrosourea
- Spectrum4_000888
- MLS001333962
- DB00262
- EINECS 205-838-2
- Tox21_110097_1
- N,N''-Bis(2-chloroethyl)-N-nitrosourea
- IDI1_000835
- BCP27690
- HSDB 7761
- CARMUSTINE (USP MONOGRAPH)
- NCGC00015204-05
- BISCHLOROETHYL NITROSOUREA (IARC)
- NCI60_003931
- 1,3-Bis(beta-chloroethyl)-1-nitrosourea
- Carmustine (JAN/USP/INN)
- AKOS005558013
- WR-139021
- Lopac0_000188
- Carmustine [USAN:USP:INN:BAN]
- L01AD01
- BCNU; 1,3-Bis(2-chloroethyl)-1-nitrosourea
- Lopac-C-0400
- FDA-0345
- SK-27702
- BRN 2049744
- NSC-409962
- 1,3-Bis(.beta.-chloroethyl)-1-nitrosourea
- CARMUSTINE [USAN]
- FT-0602937
- Urea,N'-bis(2-chloroethyl)-N-nitroso-
- CAMUSTINE [VANDF]
- NCGC00093665-01
- CARMUSTINE [WHO-DD]
- Carustine
- UNII-U68WG3173Y
- HMS3369D17
- W-108025
- CHEMBL513
- BiCNU; Nitrumon
- BCNU [Chloroethyl nitrosoureas]
- NCGC00015204-07
- NCGC00093665-04
- CARMUSTINE [USP MONOGRAPH]
- KBioSS_000745
- Bis-N,N'-(chloroethyl)nitrosourea
- NSC-758392
- EN300-123541
- A809590
- SRI-1720
- NCGC00015204-01
- AB00052431-07
- 1,3-bis(2-chlorethyl)-1-nitrosourea
- BDBM50015950
- MFCD00057706
- Carmustine, >=98%
- NCGC00015204-06
- SR-01000075736
- 154-93-8
- C 0400
- D00254
- DTXCID002743
- HMS2092J22
- NS00005564
- LP00188
- Pharmakon1600-01503110
- KBio2_003313
- Q415869
- Urea, 1,3-bis(2-chloroethyl)-1-nitroso-
- n,n-bis(2-chloroethyl)-n-nitrosourea
- Bis(2-chloroethyl)1-nitrosourea
- Carmustine?
- STK624770
- Carmustine; 1,3-bis(2-chloroethyl)-1-nitrosourea
- A12097
- HY-13585R
- Carmustine (Standard)
- N,N'-Bis(2-chloroethyl)-N-nitrosourea, NSC-409962, Becenun
- FC19817
- 205-838-2
- N,N'-bis(2-chloroethyl)-N-nitrosourea;NSC-409962
- Carmustine - Bio-X trade mark
- MDL： MFCD00057706
- Inchi： 1S/C5H9Cl2N3O2/c6-1-3-8-5(11)10(9-12)4-2-7/h1-4H2,(H,8,11)
- InChI Key： DLGOEMSEDOSKAD-UHFFFAOYSA-N
- SMILES： ClCCN(C(NCCCl)=O)N=O

Computed Properties

Exact Mass: 213.00700
Monoisotopic Mass: 213.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5
Topological Polar Surface Area: 61.8

Experimental Properties

Color/Form: Orange solid
Density: 1.6948 (rough estimate)
Melting Point: 30 °C (lit.)
Boiling Point: 404
Refractive Index: 1.6100 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 18 ºC
PSA: 61.77000
LogP: 1.54790
Sensitiveness: Sensitive to heat
Solubility: Soluble in water, methanol, ethanol
Merck: 1845

Carmustine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H300-H341-H350-H360-H370-H372
Warning Statement： P201-P202-P260-P264-P270-P280-P301+P310+P330-P308+P311-P405-P501
Hazardous Material transportation number：3249
WGK Germany：3
Hazard Category Code： 45-46-60-61-28
Safety Instruction： S53-S22-S36/37/39-S45
RTECS：YS2625000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：II
Toxicity：LD50 in mice (mg/kg): 19-25 orally, 26 i.p., 24 s.c.; in rats (mg/kg): 30-34 orally (Thompson, Larson)
Storage Condition：-20°C, protect from light
Safety Term：6.1(a)
Packing Group：II
Risk Phrases：R45; R46; R60; R61; R28
Packing Group：II
Hazard Level：6.1(a)

Carmustine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Carmustine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C838227-25g	CARMUSTINE	154-93-8	≥98 %	25g	￥2,578.00	2022-09-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0002128	Carmustine	154-93-8	European Pharmacopoeia (EP) Reference Standard		￥1595.35	2022-02-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1096724-75MG	Carmustine	154-93-8		75mg	¥3302.56	2025-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-IB630-5mg	Carmustine	154-93-8	≥98%	5mg	￥125.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-IB630-25mg	Carmustine	154-93-8	≥98%	25mg	￥369.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C2634-100MG	Carmustine	154-93-8	>98.0%(HPLC)	100mg	¥600.00	2024-04-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci15828-10mg	Carmustine	154-93-8	98%	10mg	￥466.00	2023-09-09
ChemScence	CS-2935-10mg	Carmustine	154-93-8	99.94%	10mg	$61.0	2022-04-27
ChemScence	CS-2935-50mg	Carmustine	154-93-8	99.94%	50mg	$97.0	2022-04-27
ChemScence	CS-2935-100mg	Carmustine	154-93-8	99.94%	100mg	$176.0	2022-04-27

Carmustine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:154-93-8)卡莫司汀

Order Number:LE27051629

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:03

Price ($):discuss personally

Email:18501500038@163.com

Carmustine Related Literature

1. Hypoxia-targeted drug delivery

Amit Sharma,Jonathan F. Arambula,Seyoung Koo,Rajesh Kumar,Hardev Singh,Jonathan L. Sessler,Jong Seung Kim Chem. Soc. Rev. 2019 48 771
2. Time-sequenced drug delivery approaches towards effective chemotherapeutic treatment of glioma

Menghuan Li,Zhong Luo,Zhining Xia,Xinkun Shen,Kaiyong Cai Mater. Horiz. 2017 4 977
3. Time-sequenced drug delivery approaches towards effective chemotherapeutic treatment of glioma

Menghuan Li,Zhong Luo,Zhining Xia,Xinkun Shen,Kaiyong Cai Mater. Horiz. 2017 4 977
4. Time-sequenced drug delivery approaches towards effective chemotherapeutic treatment of glioma

Menghuan Li,Zhong Luo,Zhining Xia,Xinkun Shen,Kaiyong Cai Mater. Horiz. 2017 4 977
5. Proteomic analysis of human glioblastoma cell lines differently resistant to a nitric oxide releasing agent

Roberta Leone,Paola Giussani,Sara De Palma,Chiara Fania,Daniele Capitanio,Michele Vasso,Loredana Brioschi,Laura Riboni,Paola Viani,Cecilia Gelfi Mol. BioSyst. 2015 11 1612

Related Categories

Additional information on Carmustine

Carmustine (CAS No. 154-93-8): A Comprehensive Guide to Its Properties and Applications

Carmustine, with the CAS number 154-93-8, is a well-known compound in the field of oncology and pharmaceutical research. This alkylating agent belongs to the nitrosourea class and has been widely studied for its therapeutic potential. In this article, we delve into the chemical properties of Carmustine, its mechanism of action, and its applications in modern medicine.

The molecular formula of Carmustine is C₅H₉Cl₂N₃O₂, and it is characterized by its ability to cross the blood-brain barrier, making it particularly valuable for treating certain types of brain tumors. Researchers and clinicians often search for "Carmustine mechanism of action" or "Carmustine side effects" to better understand its clinical profile. Its unique properties have made it a subject of interest in both academic and industrial settings.

One of the most frequently asked questions about Carmustine (CAS 154-93-8) is its stability and storage conditions. The compound is sensitive to light and moisture, requiring careful handling to maintain its efficacy. This aspect is critical for laboratories and pharmaceutical companies that work with Carmustine formulations. Additionally, its solubility in organic solvents is a key consideration for researchers developing new delivery systems.

In recent years, the focus on personalized medicine and targeted cancer therapies has brought renewed attention to Carmustine. Patients and healthcare providers often search for "Carmustine dosage guidelines" or "Carmustine combination therapies" to optimize treatment outcomes. The compound's ability to interfere with DNA replication makes it a valuable tool in combating rapidly dividing cancer cells.

The pharmacokinetics of Carmustine is another area of active research. Studies have shown that it undergoes rapid decomposition in aqueous solutions, which has implications for its administration and bioavailability. Researchers investigating "Carmustine half-life" or "Carmustine metabolism" will find a wealth of scientific literature on these topics. Understanding these parameters is essential for developing more effective treatment protocols.

From a commercial perspective, the demand for high-purity Carmustine continues to grow, driven by its use in both clinical and research settings. Suppliers and manufacturers often highlight the "Carmustine synthesis process" and "Carmustine quality control" as key differentiators in the market. Ensuring consistent quality is paramount, given the compound's therapeutic importance.

Looking ahead, innovations in drug delivery systems may further enhance the utility of Carmustine (CAS 154-93-8). Nanoparticle-based carriers and other advanced formulations are being explored to improve its stability and reduce side effects. These developments align with the broader trends in precision oncology and patient-centric care, making Carmustine a compound to watch in the coming years.

In conclusion, Carmustine remains a critical tool in the fight against certain cancers, thanks to its unique chemical properties and therapeutic effects. Whether you are a researcher, clinician, or patient, understanding the nuances of this compound can provide valuable insights into its potential and limitations. As science advances, Carmustine will likely continue to play a significant role in oncology and beyond.

154-93-8 (Carmustine) Related Products

Recommended suppliers